2-Azido-5,6-diphenylpyrazine

• CAS No.: 76849-26-8
• Molecular Formula: C16H11N5
• Molecular Weight: 273.29 g/mol
• IUPAC Name: 5-azido-2,3-diphenylpyrazine
• InChI: InChI=1S/C16H11N5/c17-21-20-14-11-18-15(12-7-3-1-4-8-12)16(19-14)13-9-5-2-6-10-13/h1-11H
• InChI Key: PMBFOUDQIHUELM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC=C(N=C2C3=CC=CC=C3)N=[N+]=[N-]

Description

2-Azido-5,6-diphenylpyrazine is a useful research compound. Its molecular formula is C16H11N5 and its molecular weight is 273.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 2-Chloro-5,6-diphenylpyrazine (45 mg, 0.17 mmol) in 500 μL DMF at room temperature under nitrogen was added sodium azide (11 mg, 0.17 mmol) and the reaction was warmed to 100° C. After stirring overnight, the reaction was cooled to room temperature, diluted with EtOAc (30 mL) and washed 4×30 mL with H2O and 1×30 mL with saturated NaCl. The organics were isolated, dried (MgSO4), filtered and concentrated to the 2-azidopyrazine, which exists as a yellow solid (45 mg, quantitative). 1H-NMR (400 MHz, CDCl3) δ 9.73 (s, 1H), 7.58-7.42 (m, 6H), 7.36-7.23 (m, 4H).